3,5-dibromo-2-hydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone

• IUPAC Name: 2,4-dibromo-6-[(E)-(5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazinylidene)methyl]phenol
• InChI: InChI=1S/C16H10Br2N6O/c17-9-5-8(14(25)11(18)6-9)7-19-23-16-21-15-13(22-24-16)10-3-1-2-4-12(10)20-15/h1-7,25H,(H2,20,21,23,24)/b19-7+
• InChI Key: GYVNRAQCMOLECR-FBCYGCLPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)NN=CC4=C(C(=CC(=C4)Br)Br)O
• Isomeric SMILES: C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)N/N=C/C4=C(C(=CC(=C4)Br)Br)O
• Molecular Formula: C16H10Br2N6O
• Molecular Weight: 462.1 g/mol

Description

3,5-dibromo-2-hydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a hydrazone derivative of 5H-[1,2,4]triazino[5,6-b]indole, which is a heterocyclic compound that has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3,5-dibromo-2-hydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone is complex and multifaceted. In cancer cells, this compound has been shown to induce apoptosis via the activation of caspase-dependent pathways. Specifically, this compound has been shown to activate caspase-3 and caspase-9, which are key mediators of the apoptotic pathway. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division. Inhibition of topoisomerase II can lead to DNA damage and subsequent cell death.
Biochemical and Physiological Effects:
In addition to its antitumor, antimicrobial, and antioxidant properties, this compound has been shown to possess a range of other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the brain, which may have beneficial effects on cognitive function. Additionally, this compound has been shown to possess anti-inflammatory activity, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-dibromo-2-hydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone in lab experiments is its high potency and specificity. This compound has been shown to possess potent biological activity at relatively low concentrations, making it an attractive candidate for use in a range of experimental settings. Additionally, the synthesis of this compound is relatively straightforward and can be easily scaled up for larger-scale experiments.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is its potential toxicity, as this compound has been shown to possess cytotoxic activity at high concentrations. Additionally, the mechanism of action of this compound is complex and multifaceted, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 3,5-dibromo-2-hydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone. One potential area of research is the development of new cancer therapies based on this compound. Further studies are needed to elucidate the precise mechanisms by which this compound induces apoptosis in cancer cells, as well as to identify any potential side effects associated with its use in vivo.
Another potential area of research is the development of new antimicrobial agents based on this compound. Further studies are needed to determine the spectrum of activity of this compound against a range of bacterial and fungal pathogens, as well as to identify any potential resistance mechanisms that may arise.
Finally, further studies are needed to elucidate the precise biochemical and physiological effects of this compound, as well as to identify any potential applications in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of 3,5-dibromo-2-hydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone involves the reaction of 3,5-dibromo-2-hydroxybenzaldehyde with 5H-[1,2,4]triazino[5,6-b]indole hydrazide in the presence of a suitable catalyst. The reaction proceeds via the formation of a Schiff base intermediate, which is subsequently reduced to form the final product. The yield of the reaction is typically high, and the purity of the product can be easily confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3,5-dibromo-2-hydroxybenzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone has been shown to possess a wide range of biological activities, including antitumor, antimicrobial, and antioxidant properties. This compound has been extensively studied for its potential applications in cancer therapy, as it has been shown to induce apoptosis in cancer cells via the activation of caspase-dependent pathways. Additionally, this compound has been shown to possess potent antimicrobial activity against a range of bacterial and fungal pathogens, making it a promising candidate for the development of new antimicrobial agents. Finally, this compound has been shown to possess antioxidant activity, which may make it useful in the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease.